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Compound of Interest

Compound Name: NBD-LLLLpY

Cat. No.: B12407479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NBD-LLLLpY is a fluorescently labeled phosphopeptide used to investigate the cellular uptake

of phosphorylated molecules. The nitrobenzoxadiazole (NBD) group provides a fluorescent tag

for visualization and quantification, while the phosphotyrosine (pY) motif is a key element in

many cellular signaling pathways. Understanding the mechanisms of phosphopeptide uptake is

crucial for the development of targeted therapeutics and for dissecting signal transduction

cascades.

These application notes provide a comprehensive overview and detailed protocols for studying

the cellular uptake of NBD-LLLLpY. It is important to note that tyrosine phosphorylation can

significantly hinder the cellular uptake of peptides due to the negative charge of the phosphate

group.[1] To overcome this, the use of an ion-pairing agent to mask this charge is

recommended and is detailed in the provided protocols.[1]

Signaling Pathways
Phosphotyrosine (pY) residues are critical components of cellular signaling, primarily serving as

docking sites for proteins containing Src Homology 2 (SH2) domains.[2][3][4] The binding of an

SH2 domain to a specific pY motif recruits the SH2-containing protein to the location of the

phosphorylated peptide, initiating a downstream signaling cascade. The specific pathway

activated depends on the protein recruited. While the specific binding partners for the LLLLpY
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motif are not yet fully characterized, the general mechanism of pY-mediated signaling is well-

established.
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Start

1. Seed cells on
glass-bottom dishes

2. Prepare NBD-LLLLpY
and ion-pairing agent solution

3. Incubate cells with
NBD-LLLLpY solution

4. Wash cells with
ice-cold PBS

5. Fix cells with 4% PFA
(optional)

6. Image with fluorescence
microscope

End

 

Start

1. Culture cells in suspension
or detach adherent cells

2. Prepare NBD-LLLLpY
and ion-pairing agent solution

3. Incubate cells with
NBD-LLLLpY solution

4. Wash cells with
ice-cold PBS

5. Resuspend cells in
FACS buffer

6. Analyze by flow cytometry

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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